Cas no 85520-72-5 (1-Hepten-4-ol, (S)-)

• Product Name: 1-Hepten-4-ol, (S)-
• CAS No: 85520-72-5
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1838590
• PubChem ID: 6993374
• Update Time: 2025-04-21

1-Hepten-4-ol, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-4-ol, (S)-
• (R,S)-Hept-1-en-4-ol
• 85520-72-5
• (4S)-hept-1-en-4-ol
• (S)-hept-1-en-4-ol
• AQTUHJABKZECGA-SSDOTTSWSA-N

• Inchi： 1S/C7H14O/c1-3-5-7(8)6-4-2/h3,7-8H,1,4-6H2,2H3/t7-/m1/s1
• InChI Key： AQTUHJABKZECGA-SSDOTTSWSA-N
• SMILES： O[C@H](CC=C)CCC

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 59.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų